2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C18H21NO4/c1-12-5-7-15(21-2)14(9-12)19-18(20)11-13-6-8-16(22-3)17(10-13)23-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: OSYQLZDXHMRVFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide, also known as DMMA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has been studied for its potential applications in various fields of scientific research. It has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has also been studied for its potential use as an analgesic and has been shown to reduce pain in animal models. Additionally, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has been investigated for its potential as an anti-cancer agent and has been shown to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide is not fully understood. However, it is believed to interact with the endocannabinoid system, specifically the CB1 receptor. 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has been shown to bind to the CB1 receptor with high affinity, leading to the activation of downstream signaling pathways. This activation can result in the reduction of inflammation and pain, as well as the inhibition of cancer cell growth.
Biochemical and Physiological Effects
2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has also been shown to reduce pain in animal models, potentially through its interaction with the endocannabinoid system. Additionally, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has been shown to inhibit the growth of cancer cells, potentially through the induction of apoptosis.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has several advantages for use in lab experiments. It is a synthetic compound, which allows for precise control over purity and concentration. Additionally, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a useful tool for studying these processes. However, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide also has limitations. Its mechanism of action is not fully understood, which can make it difficult to interpret results. Additionally, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for the study of 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide. One potential direction is to further investigate its mechanism of action and downstream signaling pathways. This could lead to the development of more specific and effective drugs that target the endocannabinoid system. Additionally, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide could be studied for its potential use in the treatment of other diseases, such as neurodegenerative disorders. Finally, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide could be further optimized for use in clinical settings, potentially leading to the development of new drugs with fewer side effects.
Conclusion
In conclusion, 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide is a synthetic compound that has potential applications in various fields of scientific research. Its synthesis method has been optimized, and it has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide interacts with the endocannabinoid system, specifically the CB1 receptor, although its mechanism of action is not fully understood. 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has advantages and limitations for use in lab experiments, and future directions for its study include investigating its mechanism of action and potential clinical applications.

Synthesis Methods

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide can be synthesized through a multistep process involving the reaction of 2,5-dimethoxybenzaldehyde with 3,4-dimethoxyphenylacetic acid, followed by reduction and acetylation. The final product is obtained through recrystallization and purification. This method has been optimized and yields high purity 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide.